Cas no 1361824-87-4 (2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde)
2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde
-
- Inchi: 1S/C12H6Cl3NO/c13-10-2-1-7(4-11(10)14)8-3-9(6-17)12(15)16-5-8/h1-6H
- InChI Key: VRPXBSRKBYMWHR-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C=NC(=C(C=O)C=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- XLogP3: 4.2
- Topological Polar Surface Area: 30
2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023023850-250mg |
2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde |
1361824-87-4 | 97% | 250mg |
$646.00 | 2022-03-01 | |
| Alichem | A023023850-500mg |
2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde |
1361824-87-4 | 97% | 500mg |
$940.80 | 2022-03-01 | |
| Alichem | A023023850-1g |
2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde |
1361824-87-4 | 97% | 1g |
$1,663.20 | 2022-03-01 |
2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde
Introduction to 2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361824-87-4)
2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361824-87-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and development. The presence of multiple chlorine substituents and a nicotinaldehyde moiety imparts distinct reactivity and biological potential, which are being leveraged in contemporary studies.
The molecular structure of 2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde consists of a nicotinaldehyde core substituted with chloro groups at the 2-position and 5-position, respectively. The 3,4-dichlorophenyl group further enhances its complexity and functionality. Such structural features are often exploited to modulate interactions with biological targets, making this compound a subject of interest for designing novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. 2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde falls into this category, as its aromatic system and functional groups provide a versatile platform for chemical modifications. Researchers have been particularly intrigued by its potential to serve as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties.
One of the most compelling aspects of 2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde is its reactivity. The aldehyde group (–CHO) is a well-known site for various chemical transformations, including condensation reactions, oxidation, and reduction processes. These reactions are pivotal in organic synthesis and can be harnessed to create derivatives with tailored biological activities. For instance, the aldehyde functionality can be converted into Schiff bases or other heterocyclic structures, which have shown promise in treating various diseases.
Moreover, the chloro substituents in the molecule contribute to its lipophilicity and electronic properties, which are crucial factors in drug design. Lipophilic compounds often exhibit better membrane permeability, while electron-withdrawing groups like chlorine can influence the compound's binding affinity to biological targets. This balance makes 2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde an intriguing candidate for developing small-molecule drugs that can interact effectively with enzymes or receptors.
Recent studies have highlighted the potential of 2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde in addressing neurological disorders. Its structural analogs have been investigated for their ability to modulate neurotransmitter systems, suggesting that this compound may have therapeutic applications in conditions such as Alzheimer's disease or Parkinson's disease. The chloro groups are particularly important here, as they can enhance binding interactions with specific proteins involved in these pathologies.
The synthesis of 2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde is another area of active research. Chemists have developed various synthetic routes to access this compound efficiently while maintaining high purity standards. These synthetic strategies often involve multi-step processes that require careful optimization to ensure yield and selectivity. Advances in catalytic methods and green chemistry principles have also contributed to more sustainable approaches for producing this compound.
In conclusion,2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde (CAS No. 1361824-87-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for designing novel therapeutic agents. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.
1361824-87-4 (2-Chloro-5-(3,4-dichlorophenyl)nicotinaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)